[(3-Carboxyphenyl)methyl](triphenyl)phosphanium bromide

• CAS RN: 81638-07-5
• Molecular Formula: C26H22BrO2P
• Molecular Weight: 477.3 g/mol
• IUPAC Name: (3-carboxyphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C26H21O2P.BrH/c27-26(28)22-12-10-11-21(19-22)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H
• InChI Key: XZWJHHQHUFJOJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC2=CC(=CC=C2)C(=O)O)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

[(3-Carboxyphenyl)methyl](triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C26H22BrO2P and its molecular weight is 477.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(bromomethyl)benzoic acid (16.50 g, 76.73 mmol) in acetonitrile (76.7 ml) was added triphenylphosphine (22.14 g, 84.40 mmol). After heating the mixture under reflux for 2 hr, the reaction mixture was cooled to room temperature. The precipitate was collected by filtration and dried under reduced pressure to give (3-carboxybenzyl)(triphenyl)phosphoniumbromide (30.13 g, 63.12 mmol, yield 82.3%) as a white solid.